Cas no 1427501-82-3 (3-Bromopyrazolo1,5-APyridine-5-carbonitrile)

• Product Name: 3-Bromopyrazolo1,5-APyridine-5-carbonitrile
• CAS No: 1427501-82-3
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• MDL: MFCD23703170
• CID: 4603991
• Update Time: 2025-05-24

3-Bromopyrazolo1,5-APyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-BROMOPYRAZOLO[1,5-A]PYRIDINE-5-CARBONITRILE
• 3-Bromopyrazolo1,5-APyridine-5-carbonitrile

• MDL： MFCD23703170
• Inchi： 1S/C8H4BrN3/c9-7-5-11-12-2-1-6(4-10)3-8(7)12/h1-3,5H
• InChI Key： SDZVRBRVKPSFEV-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=CC(C#N)=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1

Additional information on 3-Bromopyrazolo1,5-APyridine-5-carbonitrile

3-Bromopyrazolo[1,5-a]pyridine-5-carbonitrile: A Comprehensive Overview

3-Bromopyrazolo[1,5-a]pyridine-5-carbonitrile, also known by its CAS number CAS No. 1427501-82-3, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and structural versatility. The presence of a bromine atom at the 3-position and a cyano group at the 5-position further enhances its reactivity and functional diversity, making it an intriguing subject for both academic and industrial research.

The synthesis of 3-Bromopyrazolo[1,5-a]pyridine-5-carbonitrile typically involves multi-step organic reactions, often utilizing palladium-catalyzed cross-coupling techniques or nucleophilic aromatic substitution strategies. These methods are chosen for their efficiency in constructing the complex heterocyclic framework while maintaining the desired regioselectivity. Recent advancements in catalytic chemistry have enabled researchers to optimize these processes, reducing reaction times and improving yields significantly.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrazolopyridine core is known to exhibit modulatory effects on various biological targets, including kinases and G-protein coupled receptors (GPCRs). For instance, studies have shown that analogs of 3-Bromopyrazolo[1,5-a]pyridine-5-carbonitrile can act as potent inhibitors of protein kinase C (PKC), a key enzyme involved in cell signaling pathways. This makes them valuable candidates for anti-cancer drug development.

In addition to its pharmacological applications, 3-Bromopyrazolo[1,5-a]pyridine-5-carbonitrile has also garnered attention in materials science. Its aromaticity and electron-withdrawing groups make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has explored its ability to enhance charge transport properties in organic semiconductors, paving the way for its integration into next-generation electronic devices.

The structural flexibility of 3-Bromopyrazolo[1,5-a]pyridine-5-carbonitrile allows for further functionalization through various substitution patterns. This capability has led to its use in click chemistry reactions, where it serves as a versatile platform for constructing larger molecular frameworks. Such reactions are particularly advantageous due to their high efficiency and mild reaction conditions.

From an environmental standpoint, the synthesis and application of 3-Bromopyrazolo[1,5-a]pyridine-5-carbonitrile align with green chemistry principles. Researchers have developed catalytic systems that minimize waste generation and reduce reliance on hazardous solvents. These eco-friendly approaches not only enhance the sustainability of chemical processes but also comply with stringent regulatory standards.

In conclusion, 3-Bromopyrazolo[1,5-a]pyridine-5-carbonitrile, CAS No. 1427501-82-3, stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and functionalization techniques, positions it as a key player in both academic research and industrial innovation.